![molecular formula C14H13N3O2 B5910238 N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide](/img/structure/B5910238.png)
N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide, also known as FMN, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. FMN is a derivative of nicotinohydrazide, a class of compounds that has been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide is not fully understood. However, it is believed that this compound exerts its biological activities by modulating the activity of enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to possess antioxidant activity, which may help protect cells from oxidative damage. In addition, this compound has been shown to possess anticancer activity by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide in lab experiments is its low toxicity. This compound has been shown to be relatively safe for use in cell culture and animal studies. However, one limitation of using this compound is its poor solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide. One area of interest is the development of new synthetic methods for this compound that may improve its solubility and biological activity. Another area of interest is the investigation of this compound's potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Finally, future research may focus on the development of new fluorescent probes based on this compound for the detection of other biomolecules.
Synthesis Methods
N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide can be synthesized by the condensation reaction between 3-(2-furyl)acrolein and nicotinohydrazide. This reaction is carried out in the presence of a catalyst such as acetic acid or hydrochloric acid. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N'-[3-(2-furyl)-1-methyl-2-propen-1-ylidene]nicotinohydrazide has been studied for its potential applications in various fields of scientific research. It has been shown to possess antimicrobial, antioxidant, anticancer, and anti-inflammatory activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
N-[(E)-[(E)-4-(furan-2-yl)but-3-en-2-ylidene]amino]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-11(6-7-13-5-3-9-19-13)16-17-14(18)12-4-2-8-15-10-12/h2-10H,1H3,(H,17,18)/b7-6+,16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBWPZJMPCZZRSM-NHTOTWMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CN=CC=C1)C=CC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CN=CC=C1)/C=C/C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.